Cas no 1396760-37-4 (1-(4-tert-butylphenyl)-3-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}urea)
1-(4-tert-butylphenyl)-3-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}urea Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-tert-butylphenyl)-3-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}urea
- F6178-3406
- 1396760-37-4
- 1-(4-tert-butylphenyl)-3-{[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl}urea
- AKOS024534930
- VU0534371-1
- 1-(4-(tert-butyl)phenyl)-3-((1-isonicotinoylpiperidin-4-yl)methyl)urea
- 1-(4-tert-butylphenyl)-3-[[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl]urea
-
- Inchi: 1S/C23H30N4O2/c1-23(2,3)19-4-6-20(7-5-19)26-22(29)25-16-17-10-14-27(15-11-17)21(28)18-8-12-24-13-9-18/h4-9,12-13,17H,10-11,14-16H2,1-3H3,(H2,25,26,29)
- InChI Key: YMTNAKWCVQJWES-UHFFFAOYSA-N
- SMILES: O=C(C1C=CN=CC=1)N1CCC(CNC(NC2C=CC(=CC=2)C(C)(C)C)=O)CC1
Computed Properties
- Exact Mass: 394.23687621g/mol
- Monoisotopic Mass: 394.23687621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 538
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 74.3Ų
1-(4-tert-butylphenyl)-3-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6178-3406-2μmol |
1-(4-tert-butylphenyl)-3-{[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl}urea |
1396760-37-4 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6178-3406-5μmol |
1-(4-tert-butylphenyl)-3-{[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl}urea |
1396760-37-4 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6178-3406-10μmol |
1-(4-tert-butylphenyl)-3-{[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl}urea |
1396760-37-4 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6178-3406-20μmol |
1-(4-tert-butylphenyl)-3-{[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl}urea |
1396760-37-4 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6178-3406-1mg |
1-(4-tert-butylphenyl)-3-{[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl}urea |
1396760-37-4 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6178-3406-2mg |
1-(4-tert-butylphenyl)-3-{[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl}urea |
1396760-37-4 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6178-3406-3mg |
1-(4-tert-butylphenyl)-3-{[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl}urea |
1396760-37-4 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6178-3406-4mg |
1-(4-tert-butylphenyl)-3-{[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl}urea |
1396760-37-4 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6178-3406-5mg |
1-(4-tert-butylphenyl)-3-{[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl}urea |
1396760-37-4 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6178-3406-10mg |
1-(4-tert-butylphenyl)-3-{[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl}urea |
1396760-37-4 | 10mg |
$79.0 | 2023-09-09 |
1-(4-tert-butylphenyl)-3-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}urea Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on 1-(4-tert-butylphenyl)-3-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}urea
Comprehensive Overview of 1-(4-tert-butylphenyl)-3-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}urea (CAS No. 1396760-37-4)
The compound 1-(4-tert-butylphenyl)-3-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}urea (CAS No. 1396760-37-4) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This urea derivative features a unique structural framework, combining a tert-butylphenyl group with a pyridine-4-carbonyl-substituted piperidine moiety. Such structural complexity makes it a promising candidate for drug discovery, particularly in targeting specific enzyme pathways or receptor interactions.
In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and personalized therapies. Researchers are increasingly exploring compounds like 1-(4-tert-butylphenyl)-3-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}urea for their potential applications in modulating protein-protein interactions or as kinase inhibitors. Its piperidin-4-ylmethyl core is particularly noteworthy, as piperidine derivatives are frequently employed in medicinal chemistry due to their favorable pharmacokinetic properties.
The synthesis of CAS No. 1396760-37-4 involves multi-step organic reactions, often starting from commercially available 4-tert-butylphenyl isocyanate and 1-(pyridine-4-carbonyl)piperidin-4-ylmethanamine. The yield and purity of the final product are critical, as impurities can significantly impact its biological activity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for research applications.
One of the most frequently asked questions in online searches revolves around the biological targets of 1-(4-tert-butylphenyl)-3-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}urea. While its exact mechanism of action remains under investigation, preliminary studies suggest potential interactions with G-protein-coupled receptors (GPCRs) or tyrosine kinases. These findings align with the growing interest in targeted cancer therapies and neurodegenerative disease treatments, where such receptors play pivotal roles.
Another hot topic in the scientific community is the solubility and stability of this compound. Given its urea linkage and aromatic pyridine component, CAS No. 1396760-37-4 exhibits moderate solubility in polar organic solvents like DMSO and DMF, but limited solubility in aqueous buffers. This property necessitates careful formulation strategies for in vivo studies, a challenge commonly addressed by researchers in drug delivery systems.
From a commercial perspective, 1-(4-tert-butylphenyl)-3-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}urea is primarily available through specialty chemical suppliers catering to pharmaceutical R&D and academic laboratories. Its price and availability often fluctuate based on demand, with recent trends indicating increased procurement for high-throughput screening campaigns. Researchers are advised to verify the compound's certificate of analysis (CoA) before use, as batch-to-batch variability can affect experimental outcomes.
Environmental and safety considerations are also paramount when handling this compound. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) should be worn during manipulation. Disposal should comply with local guidelines for organic waste, reflecting the broader shift toward sustainable laboratory practices in chemical research.
In summary, 1-(4-tert-butylphenyl)-3-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}urea represents a fascinating case study in modern medicinal chemistry. Its structural features and potential biological activities make it a valuable tool for investigating molecular recognition and drug design principles. As research progresses, this compound may well emerge as a key player in the development of next-generation therapeutics for complex diseases.
1396760-37-4 (1-(4-tert-butylphenyl)-3-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)